Cas no 141079-01-8 (4H-1,2,4-Triazole,3-(4-chlorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-chlorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-
• CAS No: 141079-01-8
• MF: C₂₃H₂₀ClN₃O
• MW: 389.877404212952
• CID: 204072
• PubChem ID: 3072155
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-chlorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-chlorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-
• 3-(4-chlorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-1,2,4-triazole
• BRN 5454053
• 141079-01-8
• 4H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-
• DTXSID10161550
• 3-(4-Chlorophenyl)-5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazole
• 3-(4-Chlorophenyl)-4-(p-tolyl)-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole

• Inchi： 1S/C23H20ClN3O/c1-16-3-11-20(12-4-16)27-22(15-28-21-13-5-17(2)6-14-21)25-26-23(27)18-7-9-19(24)10-8-18/h3-14H,15H2,1-2H3
• InChI Key： IGDFWKMEHWRDCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(COC2C=CC(C)=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 389.1297
• Monoisotopic Mass: 389.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 584.1°Cat760mmHg
• Flash Point: 307°C
• Refractive Index: 1.624
• PSA: 39.94